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d3

Cat. No.: B15555113 Get Quote

An In-depth Technical Guide on the Molecular Weight of rac 3,4-Dihydroxymandelic Acid-d3

This guide provides a detailed analysis of the molecular weight of rac 3,4-Dihydroxymandelic
Acid-d3, a deuterated analog of 3,4-Dihydroxymandelic acid. This information is crucial for

researchers, scientists, and drug development professionals working with isotopically labeled

compounds in various applications, including metabolic studies, pharmacokinetic analyses, and

as internal standards in mass spectrometry.

Introduction to Isotopically Labeled Compounds
Isotopically labeled compounds, such as rac 3,4-Dihydroxymandelic Acid-d3, are molecules

in which one or more atoms have been replaced by an isotope of that same element.

Deuterium (²H or D), a stable isotope of hydrogen, is commonly used for this purpose. The

substitution of hydrogen with deuterium results in an increase in the molecular mass of the

compound, which can be precisely detected by mass spectrometry, making it an invaluable tool

in analytical and metabolic research.

Molecular Weight Determination
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The key to determining the molecular weight of rac 3,4-Dihydroxymandelic Acid-d3 lies in

understanding its molecular formula and the atomic masses of its constituent isotopes.
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Molecular Formula
The molecular formula for the non-deuterated rac 3,4-Dihydroxymandelic Acid is C₈H₈O₅.[1][2]

[3][4][5] In the deuterated form, three hydrogen atoms are replaced by deuterium atoms,

leading to the molecular formula C₈H₅D₃O₅.[6][7]

Calculation of Molecular Weight
The molecular weight of rac 3,4-Dihydroxymandelic Acid-d3 is calculated by summing the

atomic weights of carbon, hydrogen, deuterium, and oxygen atoms in its molecular formula.

Molecular Weight of rac 3,4-Dihydroxymandelic Acid (C₈H₈O₅): 184.15 g/mol .[1][2][3][4][5]

Atomic Weight of Deuterium (D): Approximately 2.014 Da.[8][9][10][11]

Atomic Weight of Hydrogen (¹H): Approximately 1.008 Da.

The increase in mass due to the substitution of three hydrogen atoms with three deuterium

atoms can be calculated as follows:

Mass Difference = (3 × Atomic Weight of Deuterium) - (3 × Atomic Weight of Hydrogen) Mass

Difference ≈ (3 × 2.014 Da) - (3 × 1.008 Da) = 6.042 Da - 3.024 Da = 3.018 Da

Therefore, the molecular weight of the deuterated compound can be estimated by adding this

mass difference to the molecular weight of the non-deuterated compound:

Molecular Weight of C₈H₅D₃O₅ ≈ 184.15 g/mol + 3.018 g/mol = 187.168 g/mol

The reported molecular weight of rac 3,4-Dihydroxymandelic Acid-d3 is 187.16 g/mol .[6][7]

[12]

Data Presentation
The quantitative data regarding the molecular weights and formulas of both the deuterated and

non-deuterated forms of 3,4-Dihydroxymandelic Acid are summarized in the table below for

easy comparison.
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Compound Molecular Formula Molecular Weight ( g/mol )

rac 3,4-Dihydroxymandelic

Acid
C₈H₈O₅ 184.15

rac 3,4-Dihydroxymandelic

Acid-d3
C₈H₅D₃O₅ 187.16

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of rac 3,4-
Dihydroxymandelic Acid-d3 are specific to the manufacturing laboratory and are generally

proprietary. For researchers planning to use this compound, it is recommended to consult the

technical datasheets and certificates of analysis provided by the supplier. These documents

typically include information on the isotopic purity and the analytical methods used for quality

control, such as High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry

(MS).

Logical Relationship Visualization
The following diagram illustrates the relationship between the native compound and its

deuterated analog through isotopic substitution.

rac 3,4-Dihydroxymandelic Acid
(C₈H₈O₅)
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Isotopic Substitution
(+3 Deuterium, -3 Hydrogen)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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